Cas no 107811-30-3 (Butanediamide,N1-methyl-N4-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-)

Butanediamide,N1-methyl-N4-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- structure
107811-30-3 structure
Product Name:Butanediamide,N1-methyl-N4-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
CAS No:107811-30-3
MF:C10H16N4O2S
MW:256.324640274048
CID:207842
PubChem ID:3065364
Update Time:2025-04-19

Butanediamide,N1-methyl-N4-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Butanediamide,N1-methyl-N4-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
    • Butanediamide,N-methyl-N'-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- (9CI)
    • N'-methyl-N'-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)butanediamide
    • Butanediamide, N-methyl-N'-(5-(1-methylethyl)-1,3,4-thiadiazol-2-yl)-
    • Succinamide, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-N'-methyl-
    • N1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-N4-methylsuccinamide
    • DTXSID80910537
    • N~1~-Methyl-N~4~-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]butanediimidic acid
    • N-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-N'-methylsuccinamide
    • 107811-30-3
    • Inchi: 1S/C10H16N4O2S/c1-6(2)9-13-14-10(17-9)12-8(16)5-4-7(15)11-3/h6H,4-5H2,1-3H3,(H,11,15)(H,12,14,16)
    • InChI Key: YQAXJUIBAFWYRQ-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1C(C)C)NC(CCC(NC)=O)=O

Computed Properties

  • Exact Mass: 256.09958
  • Monoisotopic Mass: 256.099396
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.256
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.568
  • PSA: 83.98
  • LogP: 2.03950
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